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Introduction
Perfluamine, also known as perfluorotripropylamine, is a perfluorinated compound increasingly

utilized as a hydrophobic carrier fluid in microfluidic systems. Its unique properties, including

chemical inertness, biocompatibility, and distinct interfacial properties, make it a valuable tool

for a range of applications, from droplet-based microreactors to cell-based assays. This

document provides detailed application notes and protocols for the effective use of

perfluamine in microfluidics, with a focus on droplet generation, surface modification of

microfluidic devices, and considerations for biological applications.

Perfluamine's high density, low surface tension, and immiscibility with aqueous solutions

enable the stable formation of uniform droplets, which can serve as discrete reaction vessels

for high-throughput screening, single-cell analysis, and nanoparticle synthesis. Furthermore, its

ability to modify the surface properties of commonly used microfluidic materials like

polydimethylsiloxane (PDMS) is crucial for preventing wetting instabilities and ensuring smooth,

reproducible droplet generation.

However, it is important to note that perfluamine has been proposed as a Substance of Very

High Concern (SVHC) in Europe due to its potential persistence and bioaccumulative

properties.[1] Therefore, appropriate safety measures and disposal procedures, as outlined in

this document, must be strictly followed.
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Properties of Perfluamine
A thorough understanding of the physical and chemical properties of perfluamine is essential

for designing and optimizing microfluidic experiments. Key properties are summarized in the

table below.

Property Value Reference

Chemical Name Perfluorotripropylamine [2]

CAS Number 338-83-0 [3][4]

Molecular Formula C₉F₂₁N [3][4][5]

Molecular Weight 521.07 g/mol [4][5]

Appearance Colorless, odorless, clear liquid [6]

Density 1.822 g/cm³ at 25 °C [5][6][7]

Boiling Point 125-135 °C [4][8]

Melting Point -52 °C [4][6][8]

Kinematic Viscosity 0.8 mm²/s at 25 °C [9]

Refractive Index 1.279 at 25 °C [3][5][8]

Solubility

Practically insoluble in water.

Slightly soluble in DMSO and

Methanol.

[4][8]

Applications in Microfluidics
Droplet Generation
Perfluamine is an excellent carrier fluid for generating stable and monodisperse aqueous

droplets in microfluidic devices. Its high hydrophobicity and low surface tension facilitate the

"pinch-off" of the aqueous phase into discrete droplets.

Key Considerations for Droplet Generation:
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Flow Rates: The relative flow rates of the continuous (perfluamine) and dispersed

(aqueous) phases are critical in determining droplet size and generation frequency. Higher

continuous phase flow rates generally lead to smaller droplets generated at a higher

frequency.

Channel Geometry: The design of the droplet generation junction (e.g., T-junction, flow-

focusing) significantly influences droplet formation.

Surfactants: The addition of a biocompatible surfactant to the continuous phase is often

necessary to prevent droplet coalescence and ensure long-term stability. Fluorosurfactants

are typically used with fluorinated oils like perfluamine.

Experimental Protocol: Droplet Generation in a Flow-Focusing Device

This protocol describes the generation of aqueous droplets in a continuous phase of

perfluamine using a standard PDMS flow-focusing microfluidic device.

Materials:

Perfluamine

Biocompatible fluorosurfactant (e.g., 008-Fluorosurfactant)

Aqueous phase (e.g., cell culture medium, PCR mix)

PDMS microfluidic device with a flow-focusing geometry

Syringe pumps

Microscope with a high-speed camera

Procedure:

Prepare the continuous phase by dissolving the fluorosurfactant in perfluamine at the

desired concentration (e.g., 0.5-2% w/w).

Prepare the aqueous dispersed phase.
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Prime the microfluidic device with the continuous phase to ensure all channel surfaces are

coated.

Load the continuous and dispersed phases into separate syringes and connect them to the

respective inlets of the microfluidic device using appropriate tubing.

Mount the device on the microscope stage.

Set the desired flow rates on the syringe pumps. A typical starting point is a continuous

phase flow rate of 10 µL/min and a dispersed phase flow rate of 1 µL/min.

Observe droplet formation at the flow-focusing junction and adjust flow rates to achieve the

desired droplet size and frequency.

Record images and videos for subsequent analysis of droplet size, monodispersity, and

generation rate.
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Preparation Experiment Analysis

Prepare Continuous Phase
(Perfluamine + Surfactant) Prime Microfluidic Device

Prepare Aqueous
Dispersed Phase

Load Syringes Set Flow Rates Observe and Adjust Record Data Analyze Droplet
Characteristics
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Fabricate PDMS Device

Clean Device and Glass Slide

Oxygen Plasma Treatment

Bond PDMS to Glass

Oven Bake

Inject Perfluamine

Incubate

Flush Channels

Device Ready for Use
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Cell Encapsulation Incubation & Staining Analysis

Prepare Cell Suspension Generate Cell-Laden Droplets Incubate Droplets Introduce Viability Stain Fluorescence Microscopy Quantify Live/Dead Cells Calculate Viability (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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